Cas no 1251289-60-7 (1-(5-ethylthiophen-2-yl)pentane-1,3-dione)

• Product Name: 1-(5-ethylthiophen-2-yl)pentane-1,3-dione
• CAS No: 1251289-60-7
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6140638
• PubChem ID: 61333766
• Update Time: 2025-06-14

1-(5-ethylthiophen-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethylthiophen-2-yl)pentane-1,3-dione
• 1,3-Pentanedione, 1-(5-ethyl-2-thienyl)-
• CS-0295875
• 1251289-60-7
• AKOS010588585
• EN300-1125559

• Inchi： 1S/C11H14O2S/c1-3-8(12)7-10(13)11-6-5-9(4-2)14-11/h5-6H,3-4,7H2,1-2H3
• InChI Key： IZAVIPZQMXTDND-UHFFFAOYSA-N
• SMILES： C(C1SC(CC)=CC=1)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 342.5±32.0 °C(Predicted)
• pka: 9.06±0.46(Predicted)

Additional information on 1-(5-ethylthiophen-2-yl)pentane-1,3-dione

Comprehensive Overview of 1-(5-Ethylthiophen-2-yl)pentane-1,3-dione (CAS No. 1251289-60-7)

The compound 1-(5-Ethylthiophen-2-yl)pentane-1,3-dione (CAS No. 1251289-60-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This diketone derivative, featuring a thiophene ring substituted with an ethyl group, is a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₄O₂S, highlights its hybrid aromatic-aliphatic character, making it a subject of interest for researchers exploring heterocyclic compounds and β-diketone chemistry.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reactivity. The 1,3-dione moiety in 1-(5-Ethylthiophen-2-yl)pentane-1,3-dione is particularly noteworthy, as it enables chelation with metal ions, a property exploited in catalysis and material science. Recent studies have focused on its role as a ligand in coordination chemistry, where its ability to form stable complexes with transition metals like palladium and copper has been explored for applications in cross-coupling reactions—a hot topic in green chemistry and pharmaceutical manufacturing.

In the context of drug discovery, this compound’s thiophene core aligns with current trends in bioactive heterocycles. Researchers are investigating its potential as a scaffold for designing kinase inhibitors or anti-inflammatory agents, addressing growing demand for novel therapeutic candidates. The ethyl substitution at the 5-position of the thiophene ring may influence lipophilicity, a critical parameter in medicinal chemistry optimization—a recurring theme in AI-driven drug design queries.

From an industrial perspective, CAS No. 1251289-60-7 has been examined for its utility in advanced material synthesis. Its π-conjugated system makes it a candidate for organic electronics, such as OLEDs or photovoltaic cells, aligning with the global push for sustainable energy solutions. Users often search for "thiophene-based materials for optoelectronics," reflecting the compound’s relevance in cutting-edge research. Additionally, its thermal stability and solubility profile are frequently discussed in forums dedicated to polymeric additives and coating formulations.

Analytical characterization of 1-(5-Ethylthiophen-2-yl)pentane-1,3-dione typically involves techniques like NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and X-ray crystallography—methods commonly queried by chemistry students and professionals. The compound’s enol-keto tautomerism is another area of interest, with computational chemists modeling its equilibrium to predict behavior in different solvents, a subtopic trending in computational chemistry circles.

Environmental and regulatory aspects of this compound are also gaining traction in searches. While not classified as hazardous, its biodegradation pathways and eco-toxicity profile are being studied to meet green chemistry principles. This aligns with industry demands for sustainable chemical processes, a dominant theme in 2024’s chemical enterprise discussions. The compound’s logP value and other physicochemical properties are often cited in QSAR studies, connecting it to broader conversations about molecular descriptor analysis.

In conclusion, 1-(5-Ethylthiophen-2-yl)pentane-1,3-dione (CAS No. 1251289-60-7) represents a multifaceted chemical entity bridging fundamental research and applied science. Its structural features cater to diverse inquiries—from organic synthesis tactics to functional material development—making it a recurring subject in academic publications and patent literature. As interdisciplinary research grows, this compound’s role in addressing challenges like catalytic efficiency and molecular design will likely expand, solidifying its position in contemporary chemical innovation.